4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one

• IUPAC Name: 4-chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one
• InChI: InChI=1S/C17H20ClN3O2/c1-21-17(22)15(18)14(11-20-21)19-10-13-8-5-9-23-16(13)12-6-3-2-4-7-12/h2-4,6-7,11,13,16,19H,5,8-10H2,1H3
• InChI Key: KULQRJRUPINQSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C=N1)NCC2CCCOC2C3=CC=CC=C3)Cl
• Molecular Formula: C17H20ClN3O2
• Molecular Weight: 333.8 g/mol

Description

4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known by its chemical name, RO-31-8425, and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one involves its ability to inhibit the activity of protein kinase C and cyclin-dependent kinases. This inhibition leads to a disruption of cellular processes that are dependent on these enzymes, ultimately resulting in cell death.
Biochemical and physiological effects:
Studies have shown that this compound exhibits potent anti-proliferative and pro-apoptotic effects in cancer cells. It has also been found to exhibit anti-inflammatory and analgesic effects in animal models. These effects are thought to be mediated by the compound's inhibition of protein kinase C and cyclin-dependent kinases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one in lab experiments is its potent inhibitory activity against protein kinase C and cyclin-dependent kinases. This makes it an attractive compound for studying the role of these enzymes in cellular processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research involving 4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one. One area of interest is the development of more potent and selective inhibitors of protein kinase C and cyclin-dependent kinases based on the structure of this compound. Another potential direction is the investigation of the compound's effects on other cellular processes and signaling pathways. Additionally, the compound's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders, warrants further investigation.

Synthesis Methods

The synthesis of 4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one involves the reaction of 4-chloro-2-methyl-5-nitropyridazine with 2-phenyloxirane in the presence of a Lewis acid catalyst. The resulting intermediate is then reduced to yield the final product. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

4-Chloro-2-methyl-5-[(2-phenyloxan-3-yl)methylamino]pyridazin-3-one has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent inhibitory activity against several enzymes, including protein kinase C and cyclin-dependent kinases. These enzymes are involved in various cellular processes, including cell proliferation and differentiation, making them attractive targets for drug development.